63-92-3

Phenoxybenzamine hydrochloride

In Stock

• CAS RN:
• 63-92-3

• Formula:
• C18H23Cl2NO

• InChI:
• InChI=1S/C18H22ClNO.ClH/c1-16(15-21-18-10-6-3-7-11-18)20(13-12-19)14-17-8-4-2-5-9-17;/h2-11,16H,12-15H2,1H3;1H

• InChIKey:
• VBCPVIWPDJVHAN-UHFFFAOYSA-N

• Irreversible calmodulin antagonist (IC50 ~ 80 µM) and potent, nonselective, irreversible α-adrenoceptor antagonist (IC50 = 550 nM). Antihypertensive and anti-inflammatory effects in vitro and in vivo. Cell-permeable. Blood-brain barrier impermeable.
  Phenoxybenzamine is an antagonist of α-adrenergic receptors (α-ARs). It inhibits norepinephrine-induced inositol phosphate formation in HEK293 cells expressing α1-ARs (EC50s = 125.9-316.2 nM), as well as radioligand binding to α2A-, α2B-, and α2C-ARs in CHO cell membranes (Kis = 60, 10, and 60 nM, respectively). Phenoxybenzamine (0.5-5 µM) decreases norepinephrine-, histamine-, and calcium-induced contractions in isolated rabbit aortic strips. It also inhibits proliferation of nine cancer cell lines, including lymphoma, breast, and lung cancer cells, with IC50 values ranging from 29.5 to 99.8 µM. Phenoxybenzamine (3-1...

Diethyl 2-acetamido-2-phenethylmalonate

In Stock

• CAS RN:
• 5463-92-3

• Formula:
• C17H23NO5

• InChI:
• InChI=1S/C17H23NO5/c1-4-22-15(20)17(18-13(3)19,16(21)23-5-2)12-11-14-9-7-6-8-10-14/h6-10H,4-5,11-12H2,1-3H3,(H,18,19)

• InChIKey:
• VRDSDOBEYJYDLA-UHFFFAOYSA-N

• Diethyl 2-acetamido-2-phenethylmalonate is a useful research compound. Its molecular formula is C17H23NO5 and its molecular weight is 321.4 g/mol. The purity is usually 95%.

2-Naphthalenecarboxamide, 1-hydroxy-N-[2-(tetradecyloxy)phenyl]-

• CAS RN:
• 39163-92-3

• Formula:
• C31H41NO3

• InChI:
• InChI=1S/C31H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-17-24-35-29-21-16-15-20-28(29)32-31(34)27-23-22-25-18-13-14-19-26(25)30(27)33/h13-16,18-23,33H,2-12,17,24H2,1H3,(H,32,34)

• InChIKey:
• PDNBNYWQDIQNLS-UHFFFAOYSA-N

• 2-Naphthalenecarboxamide, 1-hydroxy-N-[2-(tetradecyloxy)phenyl]- is a useful research compound. Its molecular formula is C31H41NO3 and its molecular weight is 475.7 g/mol. The purity is usually 95%.

2-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

Usually In Stock

• CAS RN:
• 26663-92-3

• Formula:
• C8H9F3N2

• InChI:
• InChI=1S/C8H9F3N2/c9-8(10,11)7-12-5-3-1-2-4-6(5)13-7/h1-4H2,(H,12,13)

• InChIKey:
• GMLNXWJCFLUBQJ-UHFFFAOYSA-N

• 2-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C8H9F3N2 and its molecular weight is 190.17 g/mol. The purity is usually 95%.

(Z)-N-(7-propyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)pentanamide

In Stock

• CAS RN:
• 898363-92-3

• Formula:
• C16H20N2O3S

• InChI:
• InChI=1S/C16H20N2O3S/c1-3-5-6-15(19)17-16-18(7-4-2)11-8-12-13(21-10-20-12)9-14(11)22-16/h8-9H,3-7,10H2,1-2H3

• InChIKey:
• RNAVTXMKMCWGIN-MSUUIHNZSA-N

• (Z)-N-(7-propyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6(7H)-ylidene)pentanamide is a useful research compound. Its molecular formula is C16H20N2O3S and its molecular weight is 320.41. The purity is usually 95%.

Cyclopentyl 2-(3-pyrrolinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898763-92-3

• Formula:
• C17H21NO

• InChI:
• InChI=1S/C17H21NO/c19-17(14-7-1-2-8-14)16-10-4-3-9-15(16)13-18-11-5-6-12-18/h3-6,9-10,14H,1-2,7-8,11-13H2

• InChIKey:
• FSHJBSLUAUMSJF-UHFFFAOYSA-N

• Cyclopentyl 2-(3-pyrrolinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C17H21NO and its molecular weight is 255.35 g/mol. The purity is usually 95%.

(2-(Hydroxymethyl)-4-methoxyphenyl)boronic acid

In Stock

• CAS RN:
• 762263-92-3

• Formula:
• C8H11BO4

• InChI:
• InChI=1S/C8H11BO4/c1-13-7-2-3-8(9(11)12)6(4-7)5-10/h2-4,10-12H,5H2,1H3

• InChIKey:
• WHODEXNNTMLXJQ-UHFFFAOYSA-N

• (2-(Hydroxymethyl)-4-methoxyphenyl)boronic acid is a useful research compound. Its molecular formula is C8H11BO4 and its molecular weight is 181.98 g/mol. The purity is usually 95%.

(2-Ethyl-6-methyl-pyridin-4-yl)-methanol

• CAS RN:
• 945463-92-3

• Formula:
• C9H13NO

• InChI:
• InChI=1S/C9H13NO/c1-3-9-5-8(6-11)4-7(2)10-9/h4-5,11H,3,6H2,1-2H3

• InChIKey:
• PSNJYIOQENZTFD-UHFFFAOYSA-N

• (2-Ethyl-6-methyl-pyridin-4-yl)-methanol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydro-6-methoxy-alpha-(4-morpholinylmethyl)-9H-carbazole-9-ethanol fumarate

• CAS RN:
• 123063-92-3

• Formula:
• C24H32N2O7

• InChI:
• InChI=1S/C20H28N2O3.C4H4O4/c1-24-16-3-5-19-18(13-16)17-4-2-15(12-20(17)22(19)6-9-23)14-21-7-10-25-11-8-21;5-3(6)1-2-4(7)8/h3,5,13,15,23H,2,4,6-12,14H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+

• InChIKey:
• OXPDYIQAPUQSAU-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydro-6-methoxy-alpha-(4-morpholinylmethyl)-9H-carbazole-9-ethanol fumarate, also known as 1,2,3,4-Tetrahydro-6-methoxy-alpha-(4-morpholinylmethyl)-9H-carbazole-9-ethanol fumarate, is a useful research compound. Its molecular formula is C24H32N2O7 and its molecular weight is 460.5 g/mol. The purity is usually 95%.

Ethyl 2-acetamido-3-(4-cyanophenyl)propanoate

Usually In Stock

• CAS RN:
• 173963-92-3

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c1-3-19-14(18)13(16-10(2)17)8-11-4-6-12(9-15)7-5-11/h4-7,13H,3,8H2,1-2H3,(H,16,17)

• InChIKey:
• OJBIOMVPDOMSEV-UHFFFAOYSA-N

• Ethyl 2-acetamido-3-(4-cyanophenyl)propanoate is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.

4-(6-Methoxypyridin-2-yl)benzonitrile

In Stock

• CAS RN:
• 1187163-92-3

• Formula:
• C13H10N2O

• InChI:
• InChI=1S/C13H10N2O/c1-16-13-4-2-3-12(15-13)11-7-5-10(9-14)6-8-11/h2-8H,1H3

• InChIKey:
• KVOUCSMAMRBLKH-UHFFFAOYSA-N

• 4-(6-Methoxypyridin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C13H10N2O and its molecular weight is 210.23 g/mol. The purity is usually 95%.

1-((5-(Hydroxy(thiophen-3-yl)methyl)thiophen-2-yl)methyl)-3-(4-methoxybenzyl)urea

In Stock

• CAS RN:
• 1797063-92-3

• Formula:
• C19H20N2O3S2

• InChI:
• InChI=1S/C19H20N2O3S2/c1-24-15-4-2-13(3-5-15)10-20-19(23)21-11-16-6-7-17(26-16)18(22)14-8-9-25-12-14/h2-9,12,18,22H,10-11H2,1H3,(H2,20,21,23)

• InChIKey:
• NIRXCZNDWDQNOU-UHFFFAOYSA-N

• 1-((5-(Hydroxy(thiophen-3-yl)methyl)thiophen-2-yl)methyl)-3-(4-methoxybenzyl)urea is a useful research compound. Its molecular formula is C19H20N2O3S2 and its molecular weight is 388.5. The purity is usually 95%.

3-((4-Fluorophenyl)sulfonyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)azetidine

In Stock

• CAS RN:
• 1797263-92-3

• Formula:
• C16H13F4NO5S2

• InChI:
• InChI=1S/C16H13F4NO5S2/c17-11-1-5-13(6-2-11)27(22,23)15-9-21(10-15)28(24,25)14-7-3-12(4-8-14)26-16(18,19)20/h1-8,15H,9-10H2

• InChIKey:
• ROFNFEMMHNJVNG-UHFFFAOYSA-N

• 3-((4-Fluorophenyl)sulfonyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)azetidine is a useful research compound. Its molecular formula is C16H13F4NO5S2 and its molecular weight is 439.4. The purity is usually 95%.

1-(Piperidin-3-yl)piperidin-2-one dihydrochloride

In Stock

• CAS RN:
• 2060063-92-3

• Formula:
• C10H20Cl2N2O

• InChI:
• InChI=1S/C10H18N2O.2ClH/c13-10-5-1-2-7-12(10)9-4-3-6-11-8-9;;/h9,11H,1-8H2;2*1H

• InChIKey:
• LXIUVTPXSUZXSG-UHFFFAOYSA-N

• 1-(Piperidin-3-yl)piperidin-2-one dihydrochloride is a useful research compound. Its molecular formula is C10H20Cl2N2O and its molecular weight is 255.18. The purity is usually 95%.

Pentaerythritol

In Stock

• CAS RN:
• 1632063-92-3

• Formula:
• C5H12O4
  C(CH2OH)4

• InChI:
• InChI=1S/C5H12O4/c6-1-5(2-7,3-8)4-9/h6-9H,1-4H2

• InChIKey:
• WXZMFSXDPGVJKK-UHFFFAOYSA-N

• Pentaerythritol is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
  Pentaerythritol is a tetrol that is neopentane in which one of the methyl hydrogens of all four methyl groups are replaced by hydroxy groups. It is a chemical intermediate used in the production of explosives, plastics, paints, appliances, and cosmetics. It has a role as a flame retardant and a laxative. It is a primary alcohol and a tetrol. It derives from a hydride of a neopentane.